Cas no 1382486-56-7 (4-(6-chloropyridin-3-yl)oxane-4-carboxylic acid)

• Product Name: 4-(6-chloropyridin-3-yl)oxane-4-carboxylic acid
• CAS No: 1382486-56-7
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• MDL: MFCD26407011
• CID: 4733003
• PubChem ID: 71743880
• Update Time: 2025-05-21

4-(6-chloropyridin-3-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-CHLOROPYRIDIN-3-YL)TETRAHYDRO-2H-PYRAN-4-CARBOXYLIC ACID
• KJPKKSKPJHUFPA-UHFFFAOYSA-N
• 4-(6-chloropyridin-3-yl)oxane-4-carboxylic acid
• 4-(6-Chloro-3-pyridinyl)tetrahydro-2h-pyran-4-carboxylic acid
• SCHEMBL9966329
• EN300-1968679
• DB-194639
• AS-42300
• MFCD26407011
• AKOS027332377
• 4-(6-CHLOROPYRIDIN-3-YL)TETRAHYDRO-2H-PYRAN-4-CARBOXYLICACID
• 1382486-56-7

• MDL： MFCD26407011
• Inchi： 1S/C11H12ClNO3/c12-9-2-1-8(7-13-9)11(10(14)15)3-5-16-6-4-11/h1-2,7H,3-6H2,(H,14,15)
• InChI Key： KJPKKSKPJHUFPA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1(C(=O)O)CCOCC1

Computed Properties

• Exact Mass: 241.0505709g/mol
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 4-(6-chloropyridin-3-yl)oxane-4-carboxylic acid

Introduction to 4-(6-chloropyridin-3-yl)oxane-4-carboxylic acid (CAS No. 1382486-56-7)

4-(6-chloropyridin-3-yl)oxane-4-carboxylic acid, identified by the CAS number 1382486-56-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic carboxylic acid derivative has garnered attention due to its structural uniqueness and potential biological activities. The compound features a pyridine ring substituted with a chloro group at the 6-position and an oxane ring linked via a carboxylic acid moiety at the 4-position, making it a versatile scaffold for drug discovery.

The structural configuration of 4-(6-chloropyridin-3-yl)oxane-4-carboxylic acid positions it as a valuable intermediate in the synthesis of more complex pharmacophores. The presence of both the pyridine and oxane moieties introduces multiple sites for functionalization, enabling chemists to explore diverse chemical modifications. These modifications can be tailored to enhance solubility, bioavailability, and target specificity, which are critical factors in developing novel therapeutic agents.

In recent years, there has been a surge in research focusing on small molecules that interact with biological targets at the molecular level. 4-(6-chloropyridin-3-yl)oxane-4-carboxylic acid has been investigated for its potential role in modulating various cellular processes. Its pyridine moiety is known to interact with aromatic residues in protein binding pockets, while the oxane ring can provide steric and electronic properties that influence receptor affinity. Such characteristics make it an attractive candidate for designing inhibitors or agonists targeting enzymes and receptors involved in metabolic pathways, inflammation, and cancer.

One of the most compelling aspects of 4-(6-chloropyridin-3-yl)oxane-4-carboxylic acid is its utility in medicinal chemistry libraries. Pharmaceutical companies and academic institutions have utilized this compound as a building block to develop novel drugs with improved pharmacokinetic profiles. For instance, derivatives of this compound have been explored for their potential antiviral and antibacterial properties. The chloro substituent on the pyridine ring enhances electrophilicity, facilitating further functionalization into more complex structures that can exhibit enhanced binding affinity to biological targets.

The synthesis of 4-(6-chloropyridin-3-yl)oxane-4-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps often include nucleophilic substitution reactions to introduce the chloro group onto the pyridine ring, followed by cyclization reactions to form the oxane ring. These synthetic pathways are optimized for high yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

Recent advancements in computational chemistry have further propelled the study of 4-(6-chloropyridin-3-yl)oxane-4-carboxylic acid. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets before conducting expensive wet-lab experiments. Such simulations have revealed promising interactions with enzymes like kinases and phosphodiesterases, which are implicated in various diseases. This computational screening accelerates the drug discovery process by prioritizing compounds with high potential for therapeutic efficacy.

The pharmacological profile of 4-(6-chloropyridin-3-yl)oxane-4-carboxylic acid is still under active investigation, but preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes relevant to cancer progression. The oxane ring’s ability to mimic hydroxyl groups could disrupt hydrogen bonding networks in protein structures, thereby altering enzyme activity. Additionally, the chloro group’s presence may enhance metabolic stability, reducing degradation rates in vivo. These properties make it an intriguing candidate for further development into a lead compound for drug candidates.

In conclusion, 4-(6-chloropyridin-3-yl)oxane-4-carboxylic acid (CAS No. 1382486-56-7) represents a promising scaffold in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis is well-established, and its derivatives offer opportunities for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry efforts aimed at improving human health.